2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
Brand Name:
Vulcanchem
CAS No.:
848814-27-7
VCID:
VC0047924
InChI:
InChI=1S/C21H27N3O3S/c22-18-6-2-4-8-20(18)28-19-7-3-1-5-17(19)21(26)24-11-9-23(10-12-24)13-15-27-16-14-25/h1-8,25H,9-16,22H2
SMILES:
C1CN(CCN1CCOCCO)C(=O)C2=CC=CC=C2SC3=CC=CC=C3N
Molecular Formula:
C21H27N3O3S
Molecular Weight:
401.5 g/mol
2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
CAS No.: 848814-27-7
Reference Standards
VCID: VC0047924
Molecular Formula: C21H27N3O3S
Molecular Weight: 401.5 g/mol
![2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol - 848814-27-7](/images/no_structure.jpg)
| CAS No. | 848814-27-7 |
|---|---|
| Product Name | 2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol |
| Molecular Formula | C21H27N3O3S |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | [2-(2-aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone |
| Standard InChI | InChI=1S/C21H27N3O3S/c22-18-6-2-4-8-20(18)28-19-7-3-1-5-17(19)21(26)24-11-9-23(10-12-24)13-15-27-16-14-25/h1-8,25H,9-16,22H2 |
| Standard InChIKey | JPBFGXQLPAVCOY-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCOCCO)C(=O)C2=CC=CC=C2SC3=CC=CC=C3N |
| Canonical SMILES | C1CN(CCN1CCOCCO)C(=O)C2=CC=CC=C2SC3=CC=CC=C3N |
| Synonyms | 1-[2-[(2-Aminophenyl)thio]benzoyl]-4-[2-(2-hydroxyethoxy)ethyl]-piperazine; [2-[(2-Aminophenyl)thio]phenyl][4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-methanone |
| PubChem Compound | 11338588 |
| Last Modified | Nov 11 2021 |
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